Cas no 597-72-8 (Tetrapropoxymethane)

Tetrapropoxymethane structure
Tetrapropoxymethane structure
Product Name:Tetrapropoxymethane
CAS No:597-72-8
MF:C13H28O4
MW:248.359025001526
MDL:MFCD00060101
CID:950662
PubChem ID:87576989
Update Time:2025-04-19

Tetrapropoxymethane Chemical and Physical Properties

Names and Identifiers

    • Tetrapropoxymethane
    • 1-(tripropoxymethoxy)propane
    • orthocarbonic acid tetrapropyl ester
    • Orthokohlensaeurepropylester
    • Orthokohlensaeure-tetrapropylester
    • tetra-n-Propoxymethane
    • tetra-n-propyl orthocarbonate
    • Tetrapropoxymethan
    • Tetrapropyl Orthocarbonate
    • Tetrapropylorthocarbonat
    • DTXSID30338328
    • tetrapropoxy-methane
    • tetra-n-propylorthocarbonate
    • MFCD00060101
    • Q63409403
    • 1-(Tripropoxymethoxy)propane #
    • SCHEMBL4188617
    • T72678
    • Propane, 1,1',1'',1'''-[methanetetrayltetrakis(oxy)]tetrakis-
    • T1209
    • 597-72-8
    • MDL: MFCD00060101
    • Inchi: 1S/C13H28O4/c1-5-9-14-13(15-10-6-2,16-11-7-3)17-12-8-4/h5-12H2,1-4H3
    • InChI Key: LFMXSZSVDQJYDU-UHFFFAOYSA-N
    • SMILES: O(CCC)C(OCCC)(OCCC)OCCC

Computed Properties

  • Exact Mass: 248.19900
  • Monoisotopic Mass: 248.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 0.90
  • Boiling Point: 224°C(lit.)
  • Refractive Index: 1.4090 to 1.4130
  • PSA: 36.92000
  • LogP: 3.30410

Tetrapropoxymethane Pricemore >>

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